97-00-7

1-Chloro-2,4-dinitrobenzene

In Stock

• CAS RN:
• 97-00-7

• Formula:
• C6H3ClN2O4
  C6H3Cl(NO2)2
  C6H3ClN2O4

• InChI:
• InChI=1S/C6H3ClN2O4/c7-5-2-1-4(8(10)11)3-6(5)9(12)13/h1-3H

• InChIKey:
• VYZAHLCBVHPDDF-UHFFFAOYSA-N

• 1-Chloro-2,4-dinitrobenzene on incubation with erythrocyte undergoes conjugation with erythrocyte glutathione (GSH) to form 2,4-dinitrophenyl-S-glutathione. It is an irreversible inhibitor of human thioredoxin reductase.
  1-chloro-2,4-dinitrobenzene appears as pale yellow needles, almond odor.
  1-chloro-2,4-dinitrobenzene is a C-nitro compound that is chlorobenzene carrying a nitro substituent at each of the 2- and 4-positions. It has a role as an epitope, an allergen and a sensitiser. It is a C-nitro compound and a member of monochlorobenzenes.
  Dinitrochlorobenzene is an aromatic hydrocarbon composed of a benzene ring linked to two nitro groups and one chloride with potential use as an indicator for glutathione S-transferase (GST) activity, in the evaluation of T-cell immunocompetence, and as a treatment for warts. The chloride group of dinitrochlorobenzene (DNCB) is ...

1,4-Diacetoxynaphthalene

• CAS RN:
• 5697-00-7

• Formula:
• C14H12O4

• InChI:
• InChI=1S/C14H12O4/c1-9(15)17-13-7-8-14(18-10(2)16)12-6-4-3-5-11(12)13/h3-8H,1-2H3

• InChIKey:
• SFAVMNCWIUOBCX-UHFFFAOYSA-N

• 1,4-Diacetoxynaphthalene is a useful research compound. Its molecular formula is C14H12O4 and its molecular weight is 244.24 g/mol. The purity is usually 95%.

Propanoic acid, 2-hydroxy-, 1-methylethyl ester, (2S)-

Usually In Stock

• CAS RN:
• 63697-00-7

• Formula:
• C6H12O3

• InChI:
• InChI=1S/C6H12O3/c1-4(2)9-6(8)5(3)7/h4-5,7H,1-3H3/t5-/m0/s1

• InChIKey:
• KIWATKANDHUUOB-YFKPBYRVSA-N

• (S)-Isopropyl lactate is a carboxylic ester.

3-(6-oxo-3H-purin-9-yl)propanoic acid

In Stock

• CAS RN:
• 34397-00-7

• Formula:
• C8H8N4O3

• InChI:
• InChI=1S/C8H8N4O3/c13-5(14)1-2-12-4-11-6-7(12)9-3-10-8(6)15/h3-4H,1-2H2,(H,13,14)(H,9,10,15)

• InChIKey:
• MKWZIJJOHBDENE-UHFFFAOYSA-N

• 3-(6-oxo-3H-purin-9-yl)propanoic acid, also known as 3-(6-oxo-3H-purin-9-yl)propanoic acid, is a useful research compound. Its molecular formula is C8H8N4O3 and its molecular weight is 208.17 g/mol. The purity is usually 95%.

4-Chlorophenyl 3-amino-6-(2-furyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate

• CAS RN:
• 607697-00-7

• Formula:
• C19H10ClF3N2O3S

• InChI:
• InChI=1S/C19H10ClF3N2O3S/c20-9-3-5-10(6-4-9)28-18(26)16-15(24)14-11(19(21,22)23)8-12(25-17(14)29-16)13-2-1-7-27-13/h1-8H,24H2

• InChIKey:
• UMTCNQLADONFQM-UHFFFAOYSA-N

• 4-Chlorophenyl 3-amino-6-(2-furyl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxylate is a useful research compound. Its molecular formula is C19H10ClF3N2O3S and its molecular weight is 438.8g/mol. The purity is usually 95%.

N-(3,4-dimethoxyphenyl)-2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide

In Stock

• CAS RN:
• 872197-00-7

• Formula:
• C22H23N3O6S2

• InChI:
• InChI=1S/C22H23N3O6S2/c1-13-5-6-14(2)18(9-13)33(28,29)19-11-23-22(25-21(19)27)32-12-20(26)24-15-7-8-16(30-3)17(10-15)31-4/h5-11H,12H2,1-4H3,(H,24,26)(H,23,25,27)

• InChIKey:
• RESGYWRYDQHELX-UHFFFAOYSA-N

• N-(3,4-dimethoxyphenyl)-2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C22H23N3O6S2 and its molecular weight is 489.56. The purity is usually 95%.

N-(4-amino-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide

In Stock

• CAS RN:
• 872597-00-7

• Formula:
• C20H18N4O4S

• InChI:
• InChI=1S/C20H18N4O4S/c1-28-14-9-7-12(8-10-14)15(25)11-29-20-23-17(21)16(19(27)24-20)22-18(26)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,22,26)(H3,21,23,24,27)

• InChIKey:
• VVQMWBJSUPYMGO-UHFFFAOYSA-N

• N-(4-amino-2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)benzamide is a useful research compound. Its molecular formula is C20H18N4O4S and its molecular weight is 410.45. The purity is usually 95%.

N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-nitrobenzamide

In Stock

• CAS RN:
• 893997-00-7

• Formula:
• C21H21N3O5S

• InChI:
• InChI=1S/C21H21N3O5S/c1-13-19(9-10-22-20(25)14-5-4-6-16(11-14)24(26)27)30-21(23-13)15-7-8-17(28-2)18(12-15)29-3/h4-8,11-12H,9-10H2,1-3H3,(H,22,25)

• InChIKey:
• MRLCUEVEWFJJEP-UHFFFAOYSA-N

• N-{2-[2-(3,4-dimethoxyphenyl)-4-methyl-1,3-thiazol-5-yl]ethyl}-3-nitrobenzamide is a useful research compound. Its molecular formula is C21H21N3O5S and its molecular weight is 427.5 g/mol. The purity is usually 95%.

Propargyl-DOTA-tris(tBu)ester

In Stock

• CAS RN:
• 911197-00-7

• Formula:
• C31H55N5O7

• InChI:
• InChI=1S/C31H55N5O7/c1-11-12-32-25(37)21-33-13-15-34(22-26(38)41-29(2,3)4)17-19-36(24-28(40)43-31(8,9)10)20-18-35(16-14-33)23-27(39)42-30(5,6)7/h1H,12-24H2,2-10H3,(H,32,37)

• InChIKey:
• KSCCMOOFLZFMFP-UHFFFAOYSA-N

• Propargyl-DOTA-tris(tBu)ester is a useful research compound. Its molecular formula is C31H55N5O7 and its molecular weight is 609.8 g/mol. The purity is usually 95%.

N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1019097-00-7

• Formula:
• C13H11ClN4O2S

• InChI:
• InChI=1S/C13H11ClN4O2S/c1-18-8(5-6-15-18)12(19)17-13-16-10-9(20-2)4-3-7(14)11(10)21-13/h3-6H,1-2H3,(H,16,17,19)

• InChIKey:
• SNDFGUPYLWIDPI-UHFFFAOYSA-N

• N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-1-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C13H11ClN4O2S and its molecular weight is 322.77 g/mol. The purity is usually 95%.

N-(2-(3-fluorophenyl)-2-methoxyethyl)-2,3-dihydrobenzofuran-5-sulfonamide

In Stock

• CAS RN:
• 1797897-00-7

• Formula:
• C17H18FNO4S

• InChI:
• InChI=1S/C17H18FNO4S/c1-22-17(12-3-2-4-14(18)9-12)11-19-24(20,21)15-5-6-16-13(10-15)7-8-23-16/h2-6,9-10,17,19H,7-8,11H2,1H3

• InChIKey:
• JMAFONZOMFXOGC-UHFFFAOYSA-N

• N-(2-(3-fluorophenyl)-2-methoxyethyl)-2,3-dihydrobenzofuran-5-sulfonamide is a useful research compound. Its molecular formula is C17H18FNO4S and its molecular weight is 351.39. The purity is usually 95%.

N-[4-Fluoro-3-(prop-2-enoylamino)phenyl]-3-methoxy-1,1-dioxothiolane-3-carboxamide

Usually In Stock

• CAS RN:
• 2361897-00-7

• Formula:
• C15H17FN2O5S

• InChI:
• InChI=1S/C15H17FN2O5S/c1-3-13(19)18-12-8-10(4-5-11(12)16)17-14(20)15(23-2)6-7-24(21,22)9-15/h3-5,8H,1,6-7,9H2,2H3,(H,17,20)(H,18,19)

• InChIKey:
• VVYNLEKTVQWSDX-UHFFFAOYSA-N

• N-[4-Fluoro-3-(prop-2-enoylamino)phenyl]-3-methoxy-1,1-dioxothiolane-3-carboxamide is a useful research compound. Its molecular formula is C15H17FN2O5S and its molecular weight is 356.37. The purity is usually 95%.

4-[[4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-oxazole

Usually In Stock

• CAS RN:
• 2379997-00-7

• Formula:
• C16H21N3O2

• InChI:
• InChI=1S/C16H21N3O2/c1-13-8-16(2-5-17-13)21-10-14-3-6-19(7-4-14)9-15-11-20-12-18-15/h2,5,8,11-12,14H,3-4,6-7,9-10H2,1H3

• InChIKey:
• VIYGSAXBIZPKAB-UHFFFAOYSA-N

• 4-[[4-[(2-Methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methyl]-1,3-oxazole is a useful research compound. Its molecular formula is C16H21N3O2 and its molecular weight is 287.363. The purity is usually 95%.